4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine

• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)-N-phenylnitrous amide
• InChI: InChI=1S/C12H12N4O/c1-9-8-10(2)14-12(13-9)16(15-17)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key: RKFFXNQVOFPXSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C2=CC=CC=C2)N=O)C
• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol

Description

4,6-Dimethyl-N-nitroso-N-phenylpyrimidin-2-amine, also known as DNPP, is an organic compound belonging to the class of nitroso compounds and is used in a variety of scientific research applications. It is a colorless to pale yellow crystalline solid with a molecular weight of 166.2 g/mol and a melting point of 127-128°C. DNPP is a synthetic compound and is not found in nature. It is a reactive compound, and so it must be handled with care.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine is not well understood. It is believed that the nitroso group of 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine is responsible for its reactivity. The nitroso group is highly reactive and can undergo a variety of reactions, including nucleophilic addition, nucleophilic substitution, and electrophilic addition. The reactivity of 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine is further increased by its aromatic structure, which facilitates the formation of resonance structures.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine are not well understood. It is believed that 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine can interact with various proteins and enzymes in the body, which can lead to alterations in biochemical and physiological processes. Additionally, 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine has been shown to be mutagenic and carcinogenic in animal studies.

Advantages and Limitations for Lab Experiments

The main advantage of using 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine in laboratory experiments is its reactivity. 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine is highly reactive and can be used to synthesize a variety of compounds. Additionally, 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine is relatively inexpensive and can be purchased in bulk. The main limitation of using 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine in laboratory experiments is its toxicity. 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine is toxic and must be handled with care.

Future Directions

The future directions for 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine research include further investigation into its mechanism of action, biochemical and physiological effects, and possible uses in the synthesis of pharmaceuticals. Additionally, further research is needed to determine the safety of 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine and its potential for use in medical applications. Furthermore, further research is needed to determine the potential uses of 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine in the synthesis of polymers and fluorescent dyes. Finally, further research is needed to determine the potential for 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine to be used in the synthesis of other organic compounds.

Scientific Research Applications

4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine has a wide range of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as pyrimidine derivatives and heterocycles. 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine has also been used as a catalyst in the synthesis of heterocyclic compounds and as a reagent in the synthesis of various pharmaceuticals. Additionally, 4,6-dimethyl-N-nitroso-N-phenylpyrimidin-2-amine has been used in the synthesis of fluorescent dyes and in the synthesis of polymers.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2.0 g of 2-anilino-4,6-dimethylpyrimidine in 15 ml of acetic acid was added dropwise a solution of 1.4 g of sodium nitrite in 10 ml of water. After 30 minute's stirring, 50 ml of water was added to the mixture. The resulting crystals were collected by filtration and dried. Recrystallization from ethanol afforded 1.7 g (yield: 74%) of 4,6-dimethyl-2-(N-nitrosoanilino)pyrimidine having a melting point of 117°-121° C.